
Navigating the Landscape of Chloro-Methyl-
Aminopyrimidines: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
5-Chloro-4-methylpyrimidin-2-

amine

Cat. No.: B2525241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering the Isomeric Puzzle
In the realm of medicinal chemistry and synthetic organic chemistry, precision in nomenclature

is paramount. The query for "5-Chloro-4-methylpyrimidin-2-amine" presents a nomenclature

challenge, as this specific substitution pattern is not readily found in major chemical databases.

However, this query brings to the forefront a family of closely related and synthetically important

isomers. This technical guide will focus on the well-characterized and commercially available

isomer, 2-Amino-4-chloro-6-methylpyrimidine, which bears the CAS number 5600-21-5. We will

delve into its structure, properties, synthesis, and applications, providing a robust resource for

researchers in the field. It is crucial to note that while the name differs, the arrangement of

substituents (an amino group, a chloro group, and a methyl group on a pyrimidine ring) is

conserved, and the principles discussed herein are often applicable to its isomers.

Core Compound Identification
CAS Number: 5600-21-5[1]

IUPAC Name: 4-Chloro-6-methylpyrimidin-2-amine[1]

Synonyms: 2-Amino-4-chloro-6-methylpyrimidine
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Chemical Structure:

Caption: 2D structure of 2-Amino-4-chloro-6-methylpyrimidine.

Physicochemical and Spectroscopic Data
A comprehensive understanding of a compound's physical and chemical properties is

fundamental for its application in research and development.

Property Value Source

Molecular Formula C₅H₆ClN₃

Molecular Weight 143.57 g/mol

Appearance Solid

Melting Point 183-186 °C

Solubility Soluble in acetic acid

InChI Key
NPTGVVKPLWFPPX-

UHFFFAOYSA-N

Spectroscopic data is essential for the structural confirmation and purity assessment of the

compound. Available data includes:

Infrared (IR) Spectroscopy: Provides information about the functional groups present in the

molecule.

Mass Spectrometry (MS): Confirms the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidates the carbon-hydrogen

framework of the molecule.

Synthesis Strategies
The synthesis of 2-amino-4-chloro-6-methylpyrimidine and its isomers often involves multi-step

sequences starting from readily available precursors. A general synthetic workflow can be

visualized as follows:
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General Synthetic Workflow
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(e.g., Urea, Diketones) Pyrimidine Ring Formation
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e.g., POCl₃ 2-Amino-4-chloro-
6-methylpyrimidine

Amination/
Functional Group Interconversion

Click to download full resolution via product page

Caption: Generalized synthetic pathway for substituted aminopyrimidines.

A plausible synthesis route for a related isomer, 2-chloro-4-methylpyrimidin-5-amine, involves

the nitration of a 2-chloro-4-methylpyrimidine intermediate followed by the reduction of the nitro

group to an amine.[2] This highlights a common strategy of building the pyrimidine core first,

followed by sequential functionalization.

Applications in Research and Drug Discovery
The pyrimidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous

FDA-approved drugs.[3] Chloro-substituted pyrimidines, such as the one discussed, are

valuable intermediates in the synthesis of bioactive molecules, particularly kinase inhibitors.

The chlorine atom serves as a versatile handle for nucleophilic substitution reactions, allowing

for the introduction of various functional groups to modulate biological activity.

Key Application Areas:

Anticancer Agents: Pyrimidine derivatives are known to exhibit anticancer properties.[4] They

can be elaborated into compounds that target specific enzymes involved in cancer cell

proliferation.

Antiviral and Antibacterial Agents: The pyrimidine nucleus is a core component of several

antiviral and antibacterial drugs.

Kinase Inhibitors: The 2-aminopyrimidine moiety is a common feature in many kinase

inhibitors, where the amino group often forms key hydrogen bond interactions with the target

protein.
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Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 2-

amino-4-chloro-6-methylpyrimidine.

Hazard Identification:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May be harmful if inhaled.[1]

May be harmful if swallowed.[1]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[1]

Ventilation: Use only outdoors or in a well-ventilated area.[1]

Handling: Wash hands and any exposed skin thoroughly after handling. Avoid breathing

dust, fume, gas, mist, vapors, or spray.[1]

Storage: Store in a well-ventilated place. Keep the container tightly closed and store locked

up.[1]

First Aid Measures:

If on skin: Wash with plenty of soap and water.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1]

If inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

If swallowed: Clean mouth with water. Get medical attention.[1]
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For detailed safety information, always refer to the material safety data sheet (MSDS) provided

by the supplier.

Conclusion
While the initial query for "5-Chloro-4-methylpyrimidin-2-amine" highlights the complexities of

chemical nomenclature, a deep dive into the isomeric landscape reveals the significant utility of

compounds like 2-Amino-4-chloro-6-methylpyrimidine (CAS: 5600-21-5). Its role as a versatile

building block in the synthesis of pharmaceutically relevant molecules underscores the

importance of such substituted pyrimidines in drug discovery and development. This guide

provides a foundational understanding of its properties, synthesis, and applications,

empowering researchers to leverage this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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